Cas no 2228714-43-8 (2-(2-ethynylphenyl)propanoic acid)

• Product Name: 2-(2-ethynylphenyl)propanoic acid
• CAS No: 2228714-43-8
• MF: C₁₁H₁₀O₂
• MW: 174.195903301239
• CID: 6415584
• PubChem ID: 53422577
• Update Time: 2025-10-23

2-(2-ethynylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-ethynylphenyl)propanoic acid
• 2228714-43-8
• EN300-1814614
• SCHEMBL15568562

• Inchi： 1S/C11H10O2/c1-3-9-6-4-5-7-10(9)8(2)11(12)13/h1,4-8H,2H3,(H,12,13)
• InChI Key： GDDSHZURKLXABR-UHFFFAOYSA-N
• SMILES： OC(C(C)C1C=CC=CC=1C#C)=O

Computed Properties

• Exact Mass: 174.068079557g/mol
• Monoisotopic Mass: 174.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-(2-ethynylphenyl)propanoic acid

2-(2-Ethynylphenyl)Propanoic Acid: A Comprehensive Overview

2-(2-Ethynylphenyl)Propanoic Acid, also known by its CAS number 2228714-43-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure combining an ethynyl group attached to a phenyl ring and a propanoic acid moiety, has garnered attention due to its potential applications in drug discovery, polymer synthesis, and electronic materials. Recent advancements in synthetic methodologies and computational studies have further highlighted its versatility and importance in modern chemical research.

The ethynylphenyl group in 2-(2-Ethynylphenyl)Propanoic Acid introduces intriguing electronic properties, making it a valuable building block for constructing advanced materials. Researchers have explored its use in the development of conjugated polymers, which are essential components in organic electronics such as light-emitting diodes (LEDs) and photovoltaic devices. The ability of this compound to participate in π-conjugation systems has been extensively studied, with recent findings suggesting improved charge transport properties when incorporated into polymer backbones.

In the realm of drug discovery, 2-(2-Ethynylphenyl)Propanoic Acid has been investigated as a potential lead compound for anti-inflammatory and anticancer agents. Its propanoic acid moiety provides a platform for bioisosteric replacements, allowing chemists to modify the molecule's pharmacokinetic properties while retaining its biological activity. Recent studies have demonstrated that derivatives of this compound exhibit selective inhibition against certain enzymes involved in inflammatory pathways, making them promising candidates for therapeutic development.

The synthesis of 2-(2-Ethynylphenyl)Propanoic Acid has also been a topic of interest, with researchers focusing on developing efficient and scalable routes. Traditional methods often involve multi-step reactions with low yields, but recent advancements in catalytic cross-coupling reactions have enabled more streamlined syntheses. For instance, the use of palladium-catalyzed Sonogashira coupling has significantly improved the production efficiency of this compound, making it more accessible for large-scale applications.

From an environmental standpoint, the green chemistry aspects of 2-(2-Ethynylphenyl)Propanoic Acid have been explored. Its potential as a biodegradable component in polymer materials aligns with current sustainability trends in the chemical industry. Studies have shown that when incorporated into biodegradable polymers, this compound enhances mechanical properties without compromising environmental safety.

In conclusion, 2-(2-Ethynylphenyl)Propanoic Acid (CAS No: 2228714-43-8) stands out as a multifaceted compound with applications spanning across various disciplines. Its unique chemical structure, combined with recent breakthroughs in synthesis and application development, positions it as a key player in future innovations within materials science and pharmaceutical research.